Cas no 2305204-53-7 ((4R)-3-[4-(3,5-Dimethylpyrazol-1-yl)benzoyl]-1,3-thiazolidine-4-carbonitrile)

• Product Name: (4R)-3-[4-(3,5-Dimethylpyrazol-1-yl)benzoyl]-1,3-thiazolidine-4-carbonitrile
• CAS No: 2305204-53-7
• MF: C₁₆H₁₆N₄OS
• MW: 312.389441490173
• CID: 6338435
• PubChem ID: 139018532
• Update Time: 2025-06-12

(4R)-3-[4-(3,5-Dimethylpyrazol-1-yl)benzoyl]-1,3-thiazolidine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• EN300-26681310
• Z3091714993
• (4R)-3-[4-(3,5-Dimethylpyrazol-1-yl)benzoyl]-1,3-thiazolidine-4-carbonitrile
• (4R)-3-[4-(3,5-dimethyl-1H-pyrazol-1-yl)benzoyl]-1,3-thiazolidine-4-carbonitrile
• 2305204-53-7

• Inchi： 1S/C16H16N4OS/c1-11-7-12(2)20(18-11)14-5-3-13(4-6-14)16(21)19-10-22-9-15(19)8-17/h3-7,15H,9-10H2,1-2H3/t15-/m1/s1
• InChI Key： KWSGPROYFBKBLW-OAHLLOKOSA-N
• SMILES： S1CN(C(C2C=CC(=CC=2)N2C(C)=CC(C)=N2)=O)[C@H](C#N)C1

Computed Properties

• Exact Mass: 312.10448232g/mol
• Monoisotopic Mass: 312.10448232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 87.2Ų

Additional information on (4R)-3-[4-(3,5-Dimethylpyrazol-1-yl)benzoyl]-1,3-thiazolidine-4-carbonitrile

Introduction to (4R)-3-[4-(3,5-Dimethylpyrazol-1-yl)benzoyl]-1,3-thiazolidine-4-carbonitrile (CAS No. 2305204-53-7)

Compound with the chemical name (4R)-3-[4-(3,5-Dimethylpyrazol-1-yl)benzoyl]-1,3-thiazolidine-4-carbonitrile and the CAS number 2305204-53-7 represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential therapeutic applications. The synthesis and characterization of this molecule have been areas of intense research, particularly in the development of novel drug candidates targeting various biological pathways.

The molecular structure of (4R)-3-[4-(3,5-Dimethylpyrazol-1-yl)benzoyl]-1,3-thiazolidine-4-carbonitrile incorporates several key functional groups that contribute to its biological activity. The presence of a benzoyl group linked to a thiazolidine ring provides a scaffold that can interact with biological targets in a highly specific manner. Additionally, the incorporation of a 3,5-dimethylpyrazol-1-yl moiety enhances the compound's stability and bioavailability, making it a promising candidate for further development.

Recent studies have highlighted the importance of thiazolidine derivatives in drug discovery. Thiazolidine rings are known for their ability to mimic natural biomolecules and interact with enzymes and receptors. In particular, the (4R)-configuration of the thiazolidine ring in this compound has been shown to improve binding affinity and selectivity. This configuration is particularly relevant in the context of enzyme inhibition, where subtle changes in stereochemistry can significantly alter biological activity.

The benzoyl group in (4R)-3-[4-(3,5-Dimethylpyrazol-1-yl)benzoyl]-1,3-thiazolidine-4-carbonitrile serves as a key pharmacophore, enabling interactions with various biological targets. This group has been widely used in medicinal chemistry due to its ability to enhance solubility and metabolic stability. The combination of the benzoyl group with the thiazolidine ring creates a versatile platform for designing molecules with enhanced pharmacological properties.

The 3,5-dimethylpyrazol-1-yl moiety is another critical component of this compound. Pyrazole derivatives are known for their broad spectrum of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The dimethyl substitution at the 3 and 5 positions further enhances the compound's bioactivity by improving its binding affinity to biological targets. This substitution pattern has been extensively studied and has shown promise in various preclinical models.

In recent years, there has been growing interest in the development of small molecule inhibitors targeting enzymes involved in cancer progression. Thiazolidine derivatives have emerged as valuable tools in this area due to their ability to modulate enzyme activity. Studies have demonstrated that compounds like (4R)-3-[4-(3,5-Dimethylpyrazol-1-yl)benzoyl]-1,3-thiazolidine-4-carbonitrile can inhibit key enzymes involved in cell proliferation and survival pathways.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques has allowed researchers to produce this molecule with high precision. Techniques such as chiral resolution and asymmetric synthesis have been employed to achieve the desired stereochemistry.

The pharmacological profile of (4R)-3-[4-(3,5-Dimethylpyrazol-1-yl)benzoyl]-1,3-thiazolidine-4-carbonitrile has been evaluated through various in vitro and in vivo studies. These studies have shown that the compound exhibits significant activity against several target enzymes relevant to cancer biology. The ability to modulate these enzymes suggests that this compound could be a valuable tool for developing new anticancer therapies.

One of the most exciting aspects of this compound is its potential for further derivatization. By modifying different functional groups within the molecule, researchers can explore new pharmacological profiles and enhance its therapeutic potential. This flexibility makes (4R)-3-[4-(3,5-Dimethylpyrazol-1-yl)benzoyl]-1,3-thiazolidine-4-carbonitrile a promising candidate for future drug development efforts.

The use of computational methods has also played a crucial role in understanding the biological activity of this compound. Molecular modeling techniques have been employed to predict how the molecule interacts with biological targets at the atomic level. These insights have guided experimental efforts and helped optimize the compound's structure for improved bioactivity.

In conclusion, (4R)-3-[4-(3,5-Dimethylpyrazol-1-yl)benzoyl]-1,3-thiazolidine-4-carbonitrile (CAS No. 2305204-53-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential therapeutic applications make it a valuable asset in ongoing drug discovery efforts. Further research is warranted to fully explore its pharmacological properties and develop novel therapeutic agents based on this scaffold.